N1-(4-ethoxyphenyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(4-ethoxyphenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]oxamide
• InChI: InChI=1S/C25H32N4O3/c1-3-32-21-9-7-20(8-10-21)27-25(31)24(30)26-17-23(29-13-4-5-14-29)18-6-11-22-19(16-18)12-15-28(22)2/h6-11,16,23H,3-5,12-15,17H2,1-2H3,(H,26,30)(H,27,31)
• InChI Key: YFSLGPINFBBLBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CC3=C(C=C2)N(CC3)C)N4CCCC4
• Molecular Formula: C25H32N4O3
• Molecular Weight: 436.5 g/mol

Description

N1-(4-ethoxyphenyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C25H32N4O3 and its molecular weight is 436.556. The purity is usually 95%.
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Scientific Research Applications

Inhibitors of Glycolic Acid Oxidase

An extensive series of novel derivatives has been prepared and studied as inhibitors of glycolic acid oxidase (GAO). These compounds, featuring large lipophilic substituents, have been identified as potent, competitive inhibitors of GAO in vitro. Chronic oral administration of one derivative significantly reduced urinary oxalate levels in ethylene glycol-fed rats, indicating potential applications in managing conditions related to oxalate accumulation (Rooney et al., 1983).

Organocatalytic Synthesis of Spiro[pyrrolidin-3,3'-oxindoles]

An enantioselective organocatalytic approach to the rapid synthesis of spiro[pyrrolidin-3,3'-oxindole] derivatives with high enantiopurity and structural diversity has been described. These derivatives exhibit important biological activities, suggesting their potential applications in medicinal chemistry and diversity-oriented synthesis (Chen et al., 2009).

Synthesis of Pyrrolidinoindolines

The asymmetric hydrovinylation of 1-methylenetetralines leads to products readily converted into 3,3-disubstituted oxindoles and subsequently to pyrrolidinoindolines. These products are useful for the syntheses of enantiopure benzomorphans, indicating potential applications in synthesizing compounds with specific stereochemistry (Lim & RajanBabu, 2011).

Syntheses of Pyrrolone and Pyrrolopyridine Derivatives

New methods for synthesizing pyrrolidine-3,5-dione, pyrrolo[2,3-b]pyridine, and pyrrolinone derivatives have been explored. These methods involve reactions of 4-arylmethylene-2-phenyl-2-oxazolin-5-ones with active methylene reagents, yielding compounds with potential pharmacological activities (Kandeel et al., 1995).